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Compound of Interest

Compound Name: N-Benzyl Carvedilol-d5

Cat. No.: B590018

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Benzyl Carvedilol-d5, a deuterated
analog of a Carvedilol impurity, for its application in research and development. This document
covers its commercial availability, key chemical properties, and detailed methodologies for its
use as an internal standard in analytical assays.

Commercial Availability and Specifications

N-Benzyl Carvedilol-d5 is available from several specialized chemical suppliers that provide
reference standards for research purposes. The following tables summarize the key information

from various vendors.

Table 1: Supplier Information for N-Benzyl Carvedilol-d5
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Supplier Catalog Number Website
LGC Standards TRC-B233672 --INVALID-LINK--[1]
MedChemExpress HY-113337S --INVALID-LINK--[2]
Omsynth Lifesciences OM_2724 --INVALID-LINK--
Pharmaffiliates PA STI1 011240 --INVALID-LINK--[3][4]
Toronto Research Chemicals

B233672 --INVALID-LINK--
(TRC)
Clearsynth CS-S-1045 --INVALID-LINK--
Biosynth EDC61622 --INVALID-LINK--[5]
Fisher Scientific (distributor for

NC1379783 --INVALID-LINK--[6]

TRC)

Table 2: Chemical and Physical Properties of N-Benzyl Carvedilol-d5
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Property

Value

Source

Chemical Name

1-(9H-Carbazol-4-yloxy)-3-[[2-
(2-methoxyphenoxy)ethyl]
[(phenyl-d5)methyl)]Jamino]-2-

Pharmaffiliates[4]

propanol
CAS Number 1329792-68-8 LGC Standards[7]
Unlabeled CAS Number 72955-94-3 LGC Standards[7]
Molecular Formula C31H27DsN204 Pharmaffiliates[3][4]
Molecular Weight 501.63 g/mol Pharmaffiliates[3][4]
Appearance Off-White Solid Pharmaffiliates
Storage 2-8°C Refrigerator Pharmaffiliates
Shipping Conditions Ambient Pharmaffiliates
Purity >98% Biosynth[5]

Isotopic Enrichment

Not specified by most
suppliers. Assumed to be
>98% D.

General practice for

deuterated standards.

Synthesis and Signaling Pathway

Logical Workflow for Synthesis

The synthesis of N-Benzyl Carvedilol-d5 involves the coupling of key intermediates. While the

exact proprietary synthesis methods are not disclosed by manufacturers, a plausible synthetic

route can be inferred from the synthesis of Carvedilol and its impurities. The following diagram

illustrates a logical workflow for the synthesis of N-Benzyl Carvedilol-d5.
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Key Intermediates

Base (e.g., K2CO3)
1-(9H-Carbazol-4-yloxy)-3-chloropropan-2-ol olvent (e.g- DME). CouptingReaction Purification
Chromatography
B =LAV RNV | Crude Product Purified N-Benzyl Carvedilol-d5 Characterization (NMR, MS)
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Solid Phase Extraction (SPE) Final Steps
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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